Cas no 852135-90-1 (ethyl 4-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-amidobenzoate)

Ethyl 4-(3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-amido)benzoate is a synthetic organic compound featuring a fused imidazothiazole core substituted with a 3-nitrophenyl group and an ethyl benzoate moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of the nitro group and ester functionality offers versatility for further chemical modifications, making it a valuable intermediate in drug discovery. Its imidazothiazole framework may confer favorable binding properties in biological systems, while the aromatic nitro group could enhance electron-withdrawing effects, influencing reactivity. The compound is likely of interest for researchers exploring novel heterocyclic compounds with applications in pharmaceuticals or agrochemicals.
ethyl 4-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-amidobenzoate structure
852135-90-1 structure
Product Name:ethyl 4-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-amidobenzoate
CAS No:852135-90-1
MF:C22H18N4O5S
MW:450.467123508453
CID:5866593
PubChem ID:27651666
Update Time:2025-10-29

ethyl 4-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-amidobenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[[[3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazol-2-yl]carbonyl]amino]-, ethyl ester
    • ethyl 4-[[3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carbonyl]amino]benzoate
    • AKOS001835391
    • ETHYL 4-[3-METHYL-6-(3-NITROPHENYL)IMIDAZO[2,1-B][1,3]THIAZOLE-2-AMIDO]BENZOATE
    • 852135-90-1
    • ethyl 4-(3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazole-2-carboxamido)benzoate
    • F0650-0403
    • ethyl 4-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-amidobenzoate
    • Inchi: 1S/C22H18N4O5S/c1-3-31-21(28)14-7-9-16(10-8-14)23-20(27)19-13(2)25-12-18(24-22(25)32-19)15-5-4-6-17(11-15)26(29)30/h4-12H,3H2,1-2H3,(H,23,27)
    • InChI Key: YKCYZRUKSPUOBX-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=CC=C(NC(C2SC3=NC(C4=CC=CC([N+]([O-])=O)=C4)=CN3C=2C)=O)C=C1

Computed Properties

  • Exact Mass: 450.09979086g/mol
  • Monoisotopic Mass: 450.09979086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 711
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 147Ų

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • pka: 12.46±0.70(Predicted)

ethyl 4-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-amidobenzoate Pricemore >>

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